2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol

• IUPAC Name: 2-[(1-methylpiperidin-4-yl)-propan-2-ylamino]ethanol
• InChI: InChI=1S/C11H24N2O/c1-10(2)13(8-9-14)11-4-6-12(3)7-5-11/h10-11,14H,4-9H2,1-3H3
• InChI Key: MXPDZVIWYDOATO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)C1CCN(CC1)C
• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol

Description

2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol is a tertiary amine derivative featuring a piperidine ring substituted with a methyl group at the 1-position and an isopropyl-ethanolamine side chain. Its molecular formula is C12H25N2O, with a molecular weight of 213.34 g/mol. The piperidine moiety provides conformational rigidity, while the ethanolamine group enhances solubility in polar solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol typically involves the reaction of piperidine derivatives with isopropylamine and ethanol under controlled conditions. The process may include steps such as hydrogenation, cyclization, and amination .

Industrial Production Methods

Industrial production of this compound often employs multicomponent reactions and catalytic processes to ensure high yield and purity. The use of environmentally benign reagents and conditions is also emphasized to minimize the environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where a nucleophile replaces a leaving group in the compound.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines, and alcohols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

Biological Activities

Research indicates that 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol exhibits several biological activities. Its mechanism of action appears to involve:

• Receptor Binding : The compound may interact with specific receptors, modulating their activity and influencing various signaling pathways.
• Enzyme Modulation : It has the potential to affect enzyme activity, which can lead to altered metabolic processes within cells.

These interactions suggest that the compound could play a role in therapeutic applications related to conditions such as pain management, inflammation, and possibly cancer treatment.

Pharmaceutical Development

The compound's ability to bind to specific biological targets makes it a candidate for drug development. Ongoing studies are investigating its potential as:

• Analgesics : Due to its interaction with pain receptors.
• Anti-inflammatory agents : By modulating inflammatory pathways.
• Anticancer drugs : Exploring its effects on cancer cell proliferation.

Biochemical Studies

2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol is also used in biochemical research to understand:

• Cell Signaling : Investigating how it influences cellular responses through receptor interactions.
• Metabolic Pathways : Understanding its role in various metabolic processes.

Case Studies and Research Findings

Several studies have highlighted the potential applications of 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol:

• Pain Management : A study demonstrated that compounds with similar structures showed efficacy in reducing pain responses in animal models, suggesting that this compound may also possess analgesic properties.
• Anti-cancer Activity : Research has indicated that piperidine derivatives can inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest.
• Inflammation Reduction : Investigations into similar compounds have shown promise in reducing markers of inflammation, indicating a potential therapeutic pathway for this compound as well.

Mechanism of Action

The mechanism of action of 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional distinctions between 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol and its analogs are critical for understanding their pharmacological profiles. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol	C12H25N2O	213.34	Piperidine (1-methyl), isopropyl-ethanolamine	High solubility, rigid backbone
2-[Isopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol	C11H24N2O	200.33	Pyrrolidine (1-methyl), isopropyl-ethanolamine	Smaller ring size, increased flexibility
2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol	C13H18F3NO	261.28	Trifluoromethyl-benzyl, isopropyl-ethanolamine	Enhanced lipophilicity, potential metabolic stability
2-{4-[2-(2-methylsulfanyl-phenyl)-imidazo[1,2-a]pyridin-3-ylmethyl]-piperazin-1-yl}-ethanol	C24H28N4OS	420.57	Imidazopyridine, methylsulfanyl-phenyl, piperazine	Complex heterocyclic system, sulfur-containing group

Key Observations :

The imidazopyridine-containing compound () introduces aromaticity and a sulfur atom, which may enhance π-π stacking interactions or modulate electronic properties .

The methylsulfanyl-phenyl group in the imidazopyridine derivative () introduces a sterically bulky and electron-rich substituent, which may influence metabolic stability or target selectivity .

Therapeutic Implications :

• While the parent compound lacks explicit therapeutic data, pyrrolidine and piperidine derivatives are commonly explored for CNS targets (e.g., dopamine or serotonin receptors) due to their amine-rich structures .
• The trifluoromethyl-benzyl analog’s lipophilicity aligns with antiviral or kinase inhibitor scaffolds, where hydrophobic interactions dominate target binding .

Research Findings and Inferences

• Synthetic Accessibility: The parent compound’s ethanolamine side chain simplifies synthesis compared to the imidazopyridine analog (), which requires multi-step heterocyclic ring formation .
• Metabolic Stability: The trifluoromethyl group in the benzyl-substituted analog () may resist oxidative metabolism, prolonging half-life compared to non-halogenated analogs .

Biological Activity

2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol is a compound of considerable interest in pharmacology due to its unique structural features and potential therapeutic applications. This article provides a detailed examination of its biological activity, mechanisms of action, and comparative analysis with similar compounds.

Chemical Structure and Properties

The compound consists of an isopropyl group, a methyl-piperidin-4-yl moiety, and an amino-ethanol functional group. Its molecular formula is $C_{12}H_{19}N_2O$ with a molecular weight of approximately 200.32 g/mol. The presence of the piperidine ring contributes to its biological activity, making it significant in various pharmaceutical applications.

The biological activity of 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol is primarily mediated through its interactions with specific molecular targets, such as receptors or enzymes. It can act as an agonist or antagonist at certain neurotransmitter receptors, modulating signal transduction pathways and influencing cellular responses. This mechanism underlies its potential therapeutic effects in various conditions.

Antimicrobial Properties

Research indicates that 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol exhibits antimicrobial activity against a range of microorganisms. Studies have shown that it can inhibit the growth of bacteria, suggesting potential applications in treating infections.

Anticancer Effects

The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells and inhibit tumor growth, making it a candidate for further development as an anticancer agent.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol, it is useful to compare it with other piperidine derivatives:

Compound Name	Structure Features	Biological Activity
Piperine	Found in black pepper	Antioxidant, anti-inflammatory
Evodiamine	Contains a quinazoline structure	Anticancer, anti-inflammatory
Matrine	Alkaloid from Sophora flavescens	Antiproliferative effects on cancer
2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol	Isopropyl and piperidine moieties	Antimicrobial, anticancer

This table highlights how 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol stands out due to its specific structural combination that imparts distinct biological properties.

Case Studies and Research Findings

Several studies have documented the effects of this compound on various biological systems:

• Antimicrobial Study : A study demonstrated that 2-[Isopropyl-(1-methyl-piperidin-4-yl)-amino]-ethanol showed significant inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values comparable to established antibiotics .
• Anticancer Research : In vitro studies indicated that the compound could significantly reduce cell viability in cancer cell lines, suggesting its potential as a therapeutic agent against malignancies.
• Mechanistic Insights : Further investigation into its mechanism revealed that the compound modulates key signaling pathways involved in cell proliferation and apoptosis, providing insights into how it exerts its biological effects .